Cas no 824968-21-0 (1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)-)
![1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)- structure](https://www.kuujia.com/scimg/cas/824968-21-0x500.png)
824968-21-0 structure
Product name:1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)-
1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)-
- 5-phenyl-3-(trifluoromethyl)-2H-pyrazolo[4,3-c]isoquinoline
- DTXSID30465587
- 5-phenyl-3-trifluoromethyl-1H-pyrazolo[4,3-c]isoquinoline
- SCHEMBL4710883
- 824968-21-0
-
- Inchi: InChI=1S/C17H10F3N3/c18-17(19,20)16-15-14(22-23-16)12-9-5-4-8-11(12)13(21-15)10-6-2-1-3-7-10/h1-9H,(H,22,23)
- InChI Key: FQBRDECXZYPASU-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=NC3=C(NN=C3C4=CC=CC=C42)C(F)(F)F
Computed Properties
- Exact Mass: 313.08268182g/mol
- Monoisotopic Mass: 313.08268182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 41.6Ų
1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)- Related Literature
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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7. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
824968-21-0 (1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)-) Related Products
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